Cas no 2229457-41-2 (1-methyl-3-(4-nitro-1H-pyrazol-3-yl)-1H-pyrazol-5-amine)
1-methyl-3-(4-nitro-1H-pyrazol-3-yl)-1H-pyrazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-3-(4-nitro-1H-pyrazol-3-yl)-1H-pyrazol-5-amine
- EN300-1791141
- 2229457-41-2
-
- Inchi: 1S/C7H8N6O2/c1-12-6(8)2-4(11-12)7-5(13(14)15)3-9-10-7/h2-3H,8H2,1H3,(H,9,10)
- InChI Key: QHGBPSBRZKPIDR-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=NNC=1C1C=C(N)N(C)N=1)=O
Computed Properties
- Exact Mass: 208.07087352g/mol
- Monoisotopic Mass: 208.07087352g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 118Ų
1-methyl-3-(4-nitro-1H-pyrazol-3-yl)-1H-pyrazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1791141-0.05g |
1-methyl-3-(4-nitro-1H-pyrazol-3-yl)-1H-pyrazol-5-amine |
2229457-41-2 | 0.05g |
$1200.0 | 2023-09-19 | ||
| Enamine | EN300-1791141-0.1g |
1-methyl-3-(4-nitro-1H-pyrazol-3-yl)-1H-pyrazol-5-amine |
2229457-41-2 | 0.1g |
$1257.0 | 2023-09-19 | ||
| Enamine | EN300-1791141-0.25g |
1-methyl-3-(4-nitro-1H-pyrazol-3-yl)-1H-pyrazol-5-amine |
2229457-41-2 | 0.25g |
$1315.0 | 2023-09-19 | ||
| Enamine | EN300-1791141-0.5g |
1-methyl-3-(4-nitro-1H-pyrazol-3-yl)-1H-pyrazol-5-amine |
2229457-41-2 | 0.5g |
$1372.0 | 2023-09-19 | ||
| Enamine | EN300-1791141-1.0g |
1-methyl-3-(4-nitro-1H-pyrazol-3-yl)-1H-pyrazol-5-amine |
2229457-41-2 | 1g |
$1429.0 | 2023-05-26 | ||
| Enamine | EN300-1791141-2.5g |
1-methyl-3-(4-nitro-1H-pyrazol-3-yl)-1H-pyrazol-5-amine |
2229457-41-2 | 2.5g |
$2800.0 | 2023-09-19 | ||
| Enamine | EN300-1791141-5.0g |
1-methyl-3-(4-nitro-1H-pyrazol-3-yl)-1H-pyrazol-5-amine |
2229457-41-2 | 5g |
$4143.0 | 2023-05-26 | ||
| Enamine | EN300-1791141-10.0g |
1-methyl-3-(4-nitro-1H-pyrazol-3-yl)-1H-pyrazol-5-amine |
2229457-41-2 | 10g |
$6144.0 | 2023-05-26 | ||
| Enamine | EN300-1791141-1g |
1-methyl-3-(4-nitro-1H-pyrazol-3-yl)-1H-pyrazol-5-amine |
2229457-41-2 | 1g |
$1429.0 | 2023-09-19 | ||
| Enamine | EN300-1791141-5g |
1-methyl-3-(4-nitro-1H-pyrazol-3-yl)-1H-pyrazol-5-amine |
2229457-41-2 | 5g |
$4143.0 | 2023-09-19 |
1-methyl-3-(4-nitro-1H-pyrazol-3-yl)-1H-pyrazol-5-amine Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 1-methyl-3-(4-nitro-1H-pyrazol-3-yl)-1H-pyrazol-5-amine
Introduction to 1-methyl-3-(4-nitro-1H-pyrazol-3-yl)-1H-pyrazol-5-amine (CAS No. 2229457-41-2)
1-methyl-3-(4-nitro-1H-pyrazol-3-yl)-1H-pyrazol-5-amine (CAS No. 2229457-41-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of pyrazoles, which are known for their diverse pharmacological effects, including anti-inflammatory, analgesic, and anticonvulsant properties. The presence of a nitro group and a methyl substituent in the structure of 1-methyl-3-(4-nitro-1H-pyrazol-3-yl)-1H-pyrazol-5-amine further enhances its reactivity and biological potential.
The chemical structure of 1-methyl-3-(4-nitro-1H-pyrazol-3-yl)-1H-pyrazol-5-amine is characterized by a central pyrazole ring with a nitro-substituted pyrazole moiety and a methyl group attached to the nitrogen atom. This arrangement confers the molecule with specific electronic and steric properties that are crucial for its biological activity. The nitro group, in particular, is known to participate in various chemical reactions, such as reduction and nucleophilic substitution, which can influence the compound's pharmacological profile.
Recent studies have explored the potential applications of 1-methyl-3-(4-nitro-1H-pyrazol-3-yl)-1H-pyrazol-5-amine in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are key mediators of inflammation. This makes it a promising candidate for the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.
Beyond its anti-inflammatory effects, 1-methyl-3-(4-nitro-1H-pyrazol-3-yl)-1H-pyrazol-5-amine has also been investigated for its potential as an anticonvulsant agent. Preclinical studies have demonstrated that this compound can reduce seizure activity in animal models of epilepsy. The mechanism underlying this effect is thought to involve modulation of neurotransmitter systems, particularly GABAergic and glutamatergic pathways, which play critical roles in seizure control.
In addition to its therapeutic potential, the synthesis and characterization of 1-methyl-3-(4-nitro-1H-pyrazol-3-yl)-1H-pyrazol-5-amine have been extensively studied. Various synthetic routes have been developed to produce this compound efficiently and with high purity. One common approach involves the reaction of 4-nitropyrazole with an appropriate amine derivative in the presence of a coupling reagent. The resulting product is then further modified to introduce the methyl group at the desired position.
The physicochemical properties of 1-methyl-3-(4-nitro-1H-pyrazol-3-yl)-1H-pyrazol-5-amine, such as solubility, stability, and bioavailability, are also important considerations for its development as a pharmaceutical agent. Studies have shown that this compound exhibits good solubility in both aqueous and organic solvents, which facilitates its use in various formulations. Furthermore, it demonstrates satisfactory stability under different storage conditions, ensuring its reliability during long-term storage and transportation.
Clinical trials are currently underway to evaluate the safety and efficacy of 1-methyl-3-(4-nitro-1H-pyrazol-3-y l)-1H-pyrazol -5 -amine in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and pave the way for further clinical investigation.
In conclusion, 1-methyl -3 -(4 -nit ro - 1 H -py raz ol - 3 - yl ) - 1 H -py raz ol - 5 - amine (CAS No . 2229457 - 4 1 - 2) represents a promising compound with diverse biological activities and therapeutic potential . Its unique structural features , coupled with its favorable physicochemical properties , make it an attractive candidate for further development in medicinal chemistry . Ongoing research continues to uncover new applications and mechanisms of action , contributing to our understanding of this intriguing molecule .
2229457-41-2 (1-methyl-3-(4-nitro-1H-pyrazol-3-yl)-1H-pyrazol-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)